1-(4-Bromo-phenyl)-5-oxo-pyrrolidine-3-carboxylic acid (5-methyl-isoxazol-3-ylcarbamoyl)-methyl ester

• Molecular Formula: C17H16BrN3O5
• Molecular Weight: 422.2 g/mol
• IUPAC Name: [2-[(5-methyl-1,2-oxazol-3-yl)amino]-2-oxoethyl] 1-(4-bromophenyl)-5-oxopyrrolidine-3-carboxylate
• InChI: InChI=1S/C17H16BrN3O5/c1-10-6-14(20-26-10)19-15(22)9-25-17(24)11-7-16(23)21(8-11)13-4-2-12(18)3-5-13/h2-6,11H,7-9H2,1H3,(H,19,20,22)
• InChI Key: ORWYVFJOBXAURF-UHFFFAOYSA-N
• SMILES: CC1=CC(=NO1)NC(=O)COC(=O)C2CC(=O)N(C2)C3=CC=C(C=C3)Br

Description

1-(4-Bromo-phenyl)-5-oxo-pyrrolidine-3-carboxylic acid (5-methyl-isoxazol-3-ylcarbamoyl)-methyl ester, also known as BRD0705, is a chemical compound that has recently gained attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 1-(4-Bromo-phenyl)-5-oxo-pyrrolidine-3-carboxylic acid (5-methyl-isoxazol-3-ylcarbamoyl)-methyl ester is not yet fully understood. However, it has been shown to inhibit the activity of certain enzymes, such as HDAC6 and HDAC8, which are involved in various cellular processes including gene expression and protein regulation.
Biochemical and Physiological Effects
Studies have shown that 1-(4-Bromo-phenyl)-5-oxo-pyrrolidine-3-carboxylic acid (5-methyl-isoxazol-3-ylcarbamoyl)-methyl ester has various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. It has also been shown to reduce inflammation and improve symptoms in animal models of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(4-Bromo-phenyl)-5-oxo-pyrrolidine-3-carboxylic acid (5-methyl-isoxazol-3-ylcarbamoyl)-methyl ester in lab experiments is its specificity for certain enzymes, which allows for targeted inhibition and more precise experimentation. However, one limitation is that it has not yet been extensively studied in humans, and its potential side effects and toxicity are not fully understood.

Future Directions

There are several potential future directions for research on 1-(4-Bromo-phenyl)-5-oxo-pyrrolidine-3-carboxylic acid (5-methyl-isoxazol-3-ylcarbamoyl)-methyl ester. One area of interest is its potential use as a cancer treatment, particularly in combination with other drugs. Additionally, further studies are needed to fully understand its mechanism of action and potential therapeutic applications in various diseases. Finally, research is needed to determine its safety and toxicity in humans.
In conclusion, 1-(4-Bromo-phenyl)-5-oxo-pyrrolidine-3-carboxylic acid (5-methyl-isoxazol-3-ylcarbamoyl)-methyl ester is a chemical compound with potential therapeutic applications in various scientific research fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential as a therapeutic agent.

Synthesis Methods

The synthesis of 1-(4-Bromo-phenyl)-5-oxo-pyrrolidine-3-carboxylic acid (5-methyl-isoxazol-3-ylcarbamoyl)-methyl ester involves a series of chemical reactions that begin with the condensation of 4-bromoaniline with ethyl acetoacetate to form 1-(4-bromo-phenyl)-5-oxo-pyrrolidine-3-carboxylic acid ethyl ester. This intermediate is then reacted with hydroxylamine-O-sulfonic acid to form 1-(4-bromo-phenyl)-5-oxo-pyrrolidine-3-carboxylic acid hydroxylamine salt. The final step involves the reaction of this compound with 5-methyl-isoxazol-3-ylcarbonyl chloride to form 1-(4-Bromo-phenyl)-5-oxo-pyrrolidine-3-carboxylic acid (5-methyl-isoxazol-3-ylcarbamoyl)-methyl ester.

Scientific Research Applications

1-(4-Bromo-phenyl)-5-oxo-pyrrolidine-3-carboxylic acid (5-methyl-isoxazol-3-ylcarbamoyl)-methyl ester has been found to have potential therapeutic applications in various scientific research fields. It has been shown to have anti-inflammatory properties and has been studied as a potential treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, it has been found to have antitumor properties and has been studied as a potential cancer treatment.